2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[4-(4-fluorophenyl)-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H15FN6OS2/c22-13-5-7-14(8-6-13)28-19(16-11-24-17-4-2-1-3-15(16)17)26-27-21(28)31-12-18(29)25-20-23-9-10-30-20/h1-11,24H,12H2,(H,23,25,29)
• InChI Key: XABBVIMXGPHQGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=NN=C(N3C4=CC=C(C=C4)F)SCC(=O)NC5=NC=CS5
• Molecular Formula: C21H15FN6OS2
• Molecular Weight: 450.5 g/mol

Description

2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H15FN6OS2 and its molecular weight is 450.51. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including compounds with structures related to 2-((4-(4-fluorophenyl)-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(thiazol-2-yl)acetamide. These compounds were evaluated for their antitumor activity against human tumor cell lines, demonstrating considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antifungal and Apoptotic Effects

Çavușoğlu, Yurttaş, and Cantürk (2018) reported the synthesis of triazole-oxadiazole compounds with structures similar to the subject compound. These compounds showed potent antifungal and apoptotic effects against various Candida species. Some compounds exhibited potent antifungal activities and were confirmed to have apoptotic effects on Candida cells (Çavușoğlu, Yurttaş, & Cantürk, 2018).

Antibacterial Activity

Lu, Zhou, Wang, and Jin (2020) synthesized N-phenylacetamide derivatives containing 4-arylthiazole moieties, which are structurally related to the subject compound. These compounds displayed promising antibacterial activities against various bacterial strains. For example, a compound with a similar structure showed superior activity compared to conventional antibacterial agents (Lu, Zhou, Wang, & Jin, 2020).

Antimicrobial Activity

Badiger, Mulla, Khazi, and Khazi (2013) worked on synthesizing sulfide and sulfone derivatives of thiazole compounds, structurally akin to the subject compound. These derivatives exhibited antimicrobial activity against both Gram-negative and Gram-positive bacteria, as well as against fungi (Badiger, Mulla, Khazi, & Khazi, 2013).

Optoelectronic Properties

Camurlu and Guven (2015) studied the optoelectronic properties of thiazole-based polythiophenes, compounds with a similar structure to the subject compound. They explored the optical band gaps and switching times of the synthesized polymers, which could be relevant in optoelectronic applications (Camurlu & Guven, 2015).